Cas no 13745-59-0 (3-bromo-1,4-dimethyl-pyrazole)

• Product Name: 3-bromo-1,4-dimethyl-pyrazole
• CAS No: 13745-59-0
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• MDL: MFCD28099396
• CID: 3167699
• PubChem ID: 21766261
• Update Time: 2025-06-20

3-bromo-1,4-dimethyl-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,4-dimethyl-1H-pyrazole
• 3-bromo-1,4-dimethyl-pyrazole
• 3-bromo-1,4-dimethylpyrazole
• 13745-59-0
• EN300-631700
• 1H-Pyrazole, 3-bromo-1,4-dimethyl-
• AS-78316
• CS-0108532
• SCHEMBL9027002
• DTXSID001301902
• SY058113
• MFCD28099396
• P19396
• DB-165319

• MDL： MFCD28099396
• Inchi： 1S/C5H7BrN2/c1-4-3-8(2)7-5(4)6/h3H,1-2H3
• InChI Key： SEHRYTWQMFUOBZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 173.97926 g/mol
• Monoisotopic Mass: 173.97926 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.03
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-bromo-1,4-dimethyl-pyrazole

Introduction to 3-Bromo-1,4-dimethyl-1H-pyrazole (CAS No. 13745-59-0)

3-Bromo-1,4-dimethyl-1H-pyrazole (CAS No. 13745-59-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of the bromine atom and the two methyl groups in its structure imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 3-Bromo-1,4-dimethyl-1H-pyrazole is C₅H₇BrN₂, and its molecular weight is approximately 169.03 g/mol. The compound is characterized by its white crystalline form and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These physical properties make it easy to handle and process in laboratory settings.

In recent years, 3-Bromo-1,4-dimethyl-1H-pyrazole has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 3-Bromo-1,4-dimethyl-1H-pyrazole-derived compounds in inhibiting specific enzymes involved in inflammatory pathways.

The bromine atom in 3-Bromo-1,4-dimethyl-1H-pyrazole plays a crucial role in modulating its reactivity and selectivity during chemical reactions. This makes it an attractive starting material for Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The ability to introduce various functional groups through these reactions allows researchers to fine-tune the biological activity and pharmacological properties of the final products.

Beyond its use in medicinal chemistry, 3-Bromo-1,4-dimethyl-1H-pyrazole has also found applications in the development of agrochemicals. Pyrazole derivatives have been shown to exhibit potent herbicidal and fungicidal activities, making them valuable candidates for crop protection. A recent study published in the Pest Management Science journal demonstrated that compounds derived from 3-Bromo-1,4-dimethyl-1H-pyrazole effectively controlled a range of plant pathogens without causing significant environmental harm.

The synthetic accessibility of 3-Bromo-1,4-dimethyl-1H-pyrazole has further enhanced its utility in research and development. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of 3-bromopyrazole with methyl iodide in the presence of a base such as potassium carbonate. This reaction proceeds smoothly under mild conditions, yielding high yields of pure product.

In addition to its synthetic versatility, 3-Bromo-1,4-dimethyl-1H-pyrazole has been investigated for its potential as a ligand in coordination chemistry. The pyrazole ring can act as a bidentate ligand, forming stable complexes with various metal ions. These complexes have shown promise in catalytic applications, particularly in homogeneous catalysis where they can facilitate reactions such as hydrogenation and oxidation processes.

The safety profile of 3-Bromo-1,4-dimethyl-1H-pyrazole is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly under laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 3-Bromo-1,4-dimethyl-1H-pyrazole (CAS No. 13745-59-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, agrochemicals, and coordination chemistry. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers seeking to develop new therapeutic agents and agricultural products. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.